Cas no 903557-34-6 ((S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride)

• Product Name: (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride
• CAS No: 903557-34-6
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD22392773
• CID: 5235505
• Update Time: 2026-03-08

(S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride
• (1S)-1-AMINOINDANE-5-CARBONITRILE HYDROCHLORIDE
• 1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride
• (1S)-1-AMINOINDANE-5-CARBONITRILE HCL

• MDL： MFCD22392773
• Inchi： 1S/C10H10N2.ClH/c11-6-7-1-3-9-8(5-7)2-4-10(9)12;/h1,3,5,10H,2,4,12H2;1H/t10-;/m0./s1
• InChI Key： UEHYVKYSUSWVFS-PPHPATTJSA-N
• SMILES： N[C@H]1CCC2=CC(C#N)=CC=C12.Cl

Additional information on (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride

Introduction to (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride (CAS No. 903557-34-6)

(S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride, identified by its CAS number 903557-34-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the amino group and the nitrile functionality makes it a versatile scaffold for designing novel bioactive molecules.

The< strong>hydrochloride saltform of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. This property is particularly crucial in pharmaceutical research, where solubility often dictates the bioavailability and efficacy of a drug candidate.

In recent years, there has been a growing interest in developing new therapeutic agents that target specific biological pathways. The< strong>indene corestructure of (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride provides a rich framework for chemical modifications, enabling researchers to fine-tune its pharmacological profile. This flexibility has made it a valuable intermediate in the synthesis of potential drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of< strong>antimicrobial agents. The nitrile group is known to exhibit broad-spectrum antimicrobial activity, which makes it an attractive moiety for designing new antibiotics. Additionally, the chiral center at the amino group allows for the exploration of enantiomeric effects, which can significantly influence the biological activity and selectivity of a drug.

Recent studies have highlighted the importance of< strong>chiral drugsin achieving optimal therapeutic outcomes. The enantiomeric purity of (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride is crucial for its biological evaluation. Researchers have employed advanced synthetic techniques to ensure high enantiomeric excess, which is essential for minimizing side effects and maximizing efficacy.

The< strong>pharmacokinetic propertiesof this compound have also been extensively studied. Its solubility and stability in various media make it a promising candidate for formulation into oral and injectable drugs. Furthermore, its metabolic profile has been investigated to understand how it is processed within the body, which is critical for determining appropriate dosing regimens.

In addition to its antimicrobial potential, (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride has shown promise in other therapeutic areas. For instance, it has been explored as a precursor in the synthesis of< strong>anticancer agents. The indene core can be further functionalized to create molecules that interact with specific targets involved in cancer cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been developed to improve yield and selectivity. These methods not only enhance the efficiency of producing (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride but also contribute to sustainable chemical practices by reducing waste and energy consumption.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride to various biological targets. These predictions guide experimental efforts and help in identifying structural modifications that could improve its pharmacological properties.

The development of novel pharmaceuticals is often a collaborative effort involving chemists, biologists, and pharmacologists. (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride serves as a valuable tool in these interdisciplinary studies. Its unique structure and properties make it an excellent candidate for exploring new therapeutic strategies.

In conclusion, (S)-1-amino-2,3-dihydro-1H-indene-5-carbonitrile hydrochloride (CAS No. 903557-34-6) is a fascinating compound with significant potential in pharmaceutical research. Its structural features, solubility properties, and biological activity make it a versatile scaffold for developing new drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.